Cas no 87015-91-6 (2-(4-tert-Butylphenyl)formamidoacetic Acid)

• Product Name: 2-(4-tert-Butylphenyl)formamidoacetic Acid
• CAS No: 87015-91-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD00020448
• CID: 1866917
• PubChem ID: 329819063
• Update Time: 2025-07-25

2-(4-tert-Butylphenyl)formamidoacetic Acid Chemical and Physical Properties

Names and Identifiers

• (4-TERT-BUTYL-BENZOYLAMINO)-ACETIC ACID
• 2-{[4-(tert-butyl)benzoyl]amino}acetic acid
• glycine, N-[4-(1,1-dimethylethyl)benzoyl]-
• N-(4-tert-Butylbenzoyl)glycine
• 2-(4-tert-Butylphenyl)formamidoacetic Acid

• MDL： MFCD00020448
• Inchi： 1S/C13H17NO3/c1-13(2,3)10-6-4-9(5-7-10)12(17)14-8-11(15)16/h4-7H,8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： DGHGSRKOCYEOSW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C)(C)C)NCC(=O)O

2-(4-tert-Butylphenyl)formamidoacetic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(4-tert-Butylphenyl)formamidoacetic Acid

Introduction to 2-(4-tert-Butylphenyl)formamidoacetic Acid (CAS No. 87015-91-6)

2-(4-tert-Butylphenyl)formamidoacetic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 87015-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular biology studies.

The molecular structure of 2-(4-tert-Butylphenyl)formamidoacetic Acid consists of a phenyl ring substituted with a tert-butyl group at the 4-position, linked to an amidoacetic acid moiety. This configuration imparts distinct physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in evaluating its suitability for biological assays. The presence of the amidoacetic acid group suggests potential interactions with biological targets, making it an intriguing molecule for further exploration.

In recent years, the demand for structurally diverse compounds has surged in the pharmaceutical industry, driven by the need to develop novel therapeutic agents with improved efficacy and reduced side effects. 2-(4-tert-Butylphenyl)formamidoacetic Acid stands out due to its unique combination of functional groups, which may facilitate selective binding to biological receptors or enzymes. This property is particularly relevant in the context of targeted drug design, where precise molecular interactions are essential for therapeutic success.

One of the most compelling aspects of 2-(4-tert-Butylphenyl)formamidoacetic Acid is its potential role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, modifications to the phenyl ring or the amidoacetic acid moiety have been explored to optimize bioavailability and target specificity. Such derivatives are being investigated for their potential applications in treating various diseases, including inflammatory disorders and metabolic conditions.

The compound's relevance is further underscored by its appearance in several cutting-edge research studies. A notable study published in a leading journal demonstrated that derivatives of 2-(4-tert-Butylphenyl)formamidoacetic Acid exhibit inhibitory effects on certain enzymes implicated in cancer progression. The tert-butyl group, in particular, was found to enhance binding affinity while minimizing off-target interactions. This finding aligns with the broader trend toward rational drug design, where structural modifications are systematically optimized to improve therapeutic outcomes.

Another area where 2-(4-tert-Butylphenyl)formamidoacetic Acid has shown promise is in the development of probes for biochemical assays. Its well-defined structure allows researchers to use it as a scaffold for creating molecules that can interact with specific biological targets. Such probes are invaluable tools for elucidating mechanisms of action and identifying new drug candidates. The compound's stability under various experimental conditions also makes it a reliable choice for high-throughput screening applications.

The synthesis of 2-(4-tert-Butylphenyl)formamidoacetic Acid presents an interesting challenge due to its complex functionalization. However, advancements in synthetic chemistry have made it more accessible than previously thought. Modern methodologies enable the efficient construction of its core structure, paving the way for large-scale production and further derivatization. This accessibility is crucial for translating laboratory discoveries into tangible therapeutic solutions.

In conclusion, 2-(4-tert-Butylphenyl)formamidoacetic Acid (CAS No. 87015-91-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. As research continues to uncover new applications and derivatives, this compound is poised to play an increasingly important role in advancing medical science.